![molecular formula C22H22N2O2 B4402265 2-(4-ethylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide](/img/structure/B4402265.png)
2-(4-ethylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide
Overview
Description
2-(4-ethylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide, also known as EPPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EPPA belongs to the class of compounds known as amides and has a molecular weight of 403.5 g/mol.
Mechanism of Action
The mechanism of action of 2-(4-ethylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide is not fully understood. However, it is believed to act as an inhibitor of the enzyme histone deacetylase (HDAC), which plays a role in gene expression and cell growth. By inhibiting HDAC, this compound may regulate gene expression and induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in scientific research studies. One study found that this compound inhibited the growth of prostate cancer cells by inducing cell cycle arrest and apoptosis. Another study found that this compound had anti-inflammatory effects in a mouse model of acute lung injury.
Advantages and Limitations for Lab Experiments
2-(4-ethylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also shown promising results in various scientific research studies. However, this compound also has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of 2-(4-ethylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide. One potential application is in the treatment of cancer. Further research is needed to determine the safety and efficacy of this compound in humans. Another potential application is in the treatment of inflammatory diseases. This compound has shown anti-inflammatory effects in animal models, and further research is needed to determine its potential therapeutic applications in humans.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It has been studied for its effects on cancer cells, as well as its anti-inflammatory effects. Further research is needed to determine its safety and efficacy in humans, but it holds promise as a potential therapeutic agent.
Scientific Research Applications
2-(4-ethylphenoxy)-N-[4-(4-pyridinylmethyl)phenyl]acetamide has been studied for its potential therapeutic applications in various scientific research studies. One such study investigated the effects of this compound on the growth of breast cancer cells. The study found that this compound inhibited the growth of breast cancer cells by inducing apoptosis, which is the process of programmed cell death.
properties
IUPAC Name |
2-(4-ethylphenoxy)-N-[4-(pyridin-4-ylmethyl)phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2/c1-2-17-5-9-21(10-6-17)26-16-22(25)24-20-7-3-18(4-8-20)15-19-11-13-23-14-12-19/h3-14H,2,15-16H2,1H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZOXLKRCPVRBMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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